Cas no 20637-02-9 (Methyl 4-(4-nitrophenyl)butanoate)

• Product name: Methyl 4-(4-nitrophenyl)butanoate
• CAS No: 20637-02-9
• MF: C₁₁H₁₃NO₄
• MW: 223.22522
• CID: 866086
• PubChem ID: 140721

Methyl 4-(4-nitrophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(4-nitrophenyl)butanoate
• 4-(4-nitrophenyl)butanoic acid methyl ester
• Butyric acid, 4-(p-nitrophenyl)-, methyl ester
• 4-Nitrobenzenebutanoic acid methyl ester
• SCHEMBL1350599
• 20637-02-9
• Methyl4-(4-nitrophenyl)butanoate
• DTXSID90174668
• Benzenebutanoic acid, 4-nitro-, methyl ester
• DB-334836

• Inchi： InChI=1S/C11H13NO4/c1-16-11(13)4-2-3-9-5-7-10(8-6-9)12(14)15/h5-8H,2-4H2,1H3
• InChI Key： IIDUVWAKHMUVPN-UHFFFAOYSA-N
• SMILES： COC(=O)CCCC1=CC=C(C=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 223.08449
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes